N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide

• IUPAC Name: N-[(1R)-1-(2-methoxyphenyl)ethyl]-N-methylbut-2-ynamide
• InChI: InChI=1S/C14H17NO2/c1-5-8-14(16)15(3)11(2)12-9-6-7-10-13(12)17-4/h6-7,9-11H,1-4H3/t11-/m1/s1
• InChI Key: ZMUVXPJHEZUPGA-LLVKDONJSA-N
• Canonical SMILES: CC#CC(=O)N(C)C(C)C1=CC=CC=C1OC
• Isomeric SMILES: CC#CC(=O)N(C)[C@H](C)C1=CC=CC=C1OC
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• CAS No.: 2411177-54-1

Description

N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide is an organic compound with a complex structure It is characterized by the presence of a methoxyphenyl group, an ethyl chain, and a but-2-ynamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide typically involves several steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nucleophiles (e.g., hydroxide ions), electrophiles (e.g., alkyl halides)

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-{2-[(1R)-1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl}acetamide
• N-[(1R)-1-(3-Ethoxy-4-methoxyphenyl)-2-(methylsulfonyl)ethyl]-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl}acetamide

Uniqueness

N-[(1R)-1-(2-Methoxyphenyl)ethyl]-N-methylbut-2-ynamide is unique due to its specific structural features, such as the methoxyphenyl group and the but-2-ynamide moiety. These features may confer distinct chemical and biological properties, making it valuable for various applications.